![molecular formula C20H27FN2O B268141 N-[2-(diethylamino)ethyl]-N-{3-[(4-fluorobenzyl)oxy]benzyl}amine](/img/structure/B268141.png)
N-[2-(diethylamino)ethyl]-N-{3-[(4-fluorobenzyl)oxy]benzyl}amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(diethylamino)ethyl]-N-{3-[(4-fluorobenzyl)oxy]benzyl}amine, also known as FBAE, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
N-[2-(diethylamino)ethyl]-N-{3-[(4-fluorobenzyl)oxy]benzyl}amine acts as a selective antagonist of the α2A-adrenoceptor, which is involved in the regulation of various physiological processes, including blood pressure, heart rate, and neurotransmitter release. By blocking the α2A-adrenoceptor, this compound can modulate the activity of various neurotransmitters, including dopamine, norepinephrine, and serotonin, leading to changes in behavior and cognition.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various physiological processes, including blood pressure, heart rate, and neurotransmitter release. It has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may have potential therapeutic applications in the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(diethylamino)ethyl]-N-{3-[(4-fluorobenzyl)oxy]benzyl}amine is its high selectivity for the α2A-adrenoceptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes. However, this compound also has some limitations, including its relatively low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several potential future directions for research on N-[2-(diethylamino)ethyl]-N-{3-[(4-fluorobenzyl)oxy]benzyl}amine. One area of interest is the development of new drugs based on this compound for the treatment of various neurological disorders, including anxiety, depression, and schizophrenia. Another potential direction is the study of the role of the α2A-adrenoceptor in various physiological processes, using this compound as a tool. Finally, further research is needed to explore the potential limitations of this compound and to develop new methods for synthesizing and working with this compound.
Synthesis Methods
N-[2-(diethylamino)ethyl]-N-{3-[(4-fluorobenzyl)oxy]benzyl}amine can be synthesized through a multistep process that involves the reaction of 4-fluorobenzyl alcohol with 3-bromobenzaldehyde, followed by the reaction of the resulting compound with diethylamine. The final product is obtained through purification using column chromatography.
Scientific Research Applications
N-[2-(diethylamino)ethyl]-N-{3-[(4-fluorobenzyl)oxy]benzyl}amine has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. It has been shown to have a high affinity for certain receptors in the brain, making it a promising candidate for the development of new drugs for the treatment of various neurological disorders.
properties
Molecular Formula |
C20H27FN2O |
---|---|
Molecular Weight |
330.4 g/mol |
IUPAC Name |
N//',N//'-diethyl-N-[[3-[(4-fluorophenyl)methoxy]phenyl]methyl]ethane-1,2-diamine |
InChI |
InChI=1S/C20H27FN2O/c1-3-23(4-2)13-12-22-15-18-6-5-7-20(14-18)24-16-17-8-10-19(21)11-9-17/h5-11,14,22H,3-4,12-13,15-16H2,1-2H3 |
InChI Key |
JCJYWCRHKLEELX-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCNCC1=CC(=CC=C1)OCC2=CC=C(C=C2)F |
Canonical SMILES |
CCN(CC)CCNCC1=CC(=CC=C1)OCC2=CC=C(C=C2)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.